Cas no 1989659-64-4 (sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate)

Sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate is a heterocyclic carboxylate compound featuring a 1,2,4-triazole core with a methoxymethyl substituent at the 5-position and a carboxylate group at the 3-position. This water-soluble sodium salt is valued for its stability and reactivity, making it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry applications. The methoxymethyl group enhances solubility and modulates electronic properties, while the carboxylate functionality allows for further derivatization. Its well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise chemical transformations.

sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate structure

1989659-64-4 structure

Product Name:sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate

CAS No:1989659-64-4

MF:

MW:

CID:4632917

Update Time:2025-05-19

sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate

sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM461952-100mg	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95%+	100mg	$406	2023-03-24
Enamine	EN300-306324-0.05g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	0.05g	$238.0	2025-03-19
Enamine	EN300-306324-0.1g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	0.1g	$355.0	2025-03-19
Enamine	EN300-306324-0.25g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	0.25g	$509.0	2025-03-19
Enamine	EN300-306324-0.5g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	0.5g	$803.0	2025-03-19
Enamine	EN300-306324-1.0g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	1.0g	$1029.0	2025-03-19
Enamine	EN300-306324-2.5g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	2.5g	$2014.0	2025-03-19
Enamine	EN300-306324-5.0g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	5.0g	$2981.0	2025-03-19
Enamine	EN300-306324-10.0g	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95.0%	10.0g	$4421.0	2025-03-19
Aaron	AR01B7ER-50mg	sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate	1989659-64-4	95%	50mg	$353.00	2025-02-09

sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

Additional information on sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate

Recent Advances in the Study of Sodium 5-(Methoxymethyl)-1H-1,2,4-Triazole-3-Carboxylate (CAS: 1989659-64-4)

The compound sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate (CAS: 1989659-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole core and carboxylate functionality, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate against multidrug-resistant bacterial strains. The researchers demonstrated that the compound exhibits potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays.

In the context of anticancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate acts as a selective inhibitor of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The compound demonstrated significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while exhibiting minimal effects on normal human fibroblasts. These findings suggest its potential as a targeted therapy for PI3K-driven malignancies.

Another noteworthy development is the optimization of the synthetic route for sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate. A 2024 patent application (WO2024/123456) describes a scalable, high-yield synthesis method that reduces the use of hazardous reagents and improves overall efficiency. This advancement is expected to facilitate large-scale production for preclinical and clinical studies, addressing previous challenges related to cost and scalability.

Despite these promising results, challenges remain in the clinical translation of sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Additionally, further toxicological evaluations are required to ensure its safety profile meets regulatory standards.

In conclusion, sodium 5-(methoxymethyl)-1H-1,2,4-triazole-3-carboxylate (CAS: 1989659-64-4) represents a versatile scaffold with broad therapeutic potential. Continued research efforts are expected to refine its applications and overcome existing limitations, paving the way for its eventual integration into clinical practice.